Cas no 877203-53-7 (3,3-Diethoxypropyl 2-bromo-2-methylpropanoate)

• Product Name: 3,3-Diethoxypropyl 2-bromo-2-methylpropanoate
• CAS No: 877203-53-7
• MF: C₁₁H₂₁BrO₄
• MW: 297.1860435009
• CID: 2810639
• PubChem ID: 71405612
• Update Time: 2025-04-21

3,3-Diethoxypropyl 2-bromo-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 877203-53-7
• 3,3-Diethoxypropyl 2-bromo-2-methylpropanoate
• DTXSID30826255

• Inchi： 1S/C11H21BrO4/c1-5-14-9(15-6-2)7-8-16-10(13)11(3,4)12/h9H,5-8H2,1-4H3
• InChI Key： PAJHPEMUDDPKIW-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(=O)OCCC(OCC)OCC

Computed Properties

• Exact Mass: 296.06232Da
• Monoisotopic Mass: 296.06232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų